BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: N-(3-Amino-4-(2-
methoxyethoxy)phenyl)acetamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

N-(3-Amino-4-(2-
Compound Name:

methoxyethoxy)phenyl)acetamide
CAS No.: 68385-79-5

Cat. No.: B1266715

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a substituted aromatic acetamide
compound. Its structure, featuring a primary amino group, an acetamido group, and a
methoxyethoxy side chain, suggests its potential as a versatile intermediate in the synthesis of
more complex molecules, particularly in the fields of medicinal chemistry and materials science.
This document provides a comprehensive overview of the available technical information for
this compound, including its properties, a putative synthesis protocol, and structural
representations.

Chemical and Physical Properties

While specific experimental data for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is
limited in publicly available literature, its fundamental properties can be summarized. Further
experimental validation is recommended for precise characterization.
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Property Value Source
CAS Number 68385-79-5 [1]
Molecular Formula C11H16N203 [2][3]
Molecular Weight 224.26 g/mol [3]
Appearance White powder (Predicted) [2]
Purity 99% (As offered by suppliers) [2]
Boiling Point 448.9+45.0 °C (Predicted) [4]
Density 1.191+0.06 g/cm3 (Predicted) [4]

Synthesis Methodology

A specific, detailed experimental protocol for the synthesis of N-(3-Amino-4-(2-
methoxyethoxy)phenyl)acetamide is not readily available in peer-reviewed literature.
However, based on established synthetic routes for analogous 3-amino-4-alkoxy-acetanilides,
a plausible multi-step synthesis can be proposed. The following protocol is a representative
example based on general methods for similar chemical transformations.

Proposed Synthetic Pathway

The synthesis can be envisioned as a three-step process starting from 2,4-
dinitrochlorobenzene:

o Etherification: Nucleophilic aromatic substitution of the chlorine atom in 2,4-
dinitrochlorobenzene with 2-methoxyethanol.

¢ Reduction: Reduction of the two nitro groups to primary amino groups.

o Selective Acylation: Selective acetylation of the more reactive amino group at the para
position relative to the alkoxy group.
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Proposed synthesis workflow for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Experimental Protocol (Representative)

Step 1: Synthesis of 1-(2-Methoxyethoxy)-2,4-dinitrobenzene

To a solution of 2-methoxyethanol (1.2 equivalents) in a suitable aprotic solvent such as
tetrahydrofuran (THF) or dimethylformamide (DMF), add a strong base like sodium hydride
(NaH) (1.2 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or
argon).

Stir the resulting alkoxide solution at room temperature for 30 minutes.

Add a solution of 2,4-dinitrochlorobenzene (1 equivalent) in the same solvent dropwise to the
alkoxide solution.

Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography
(TLC).
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e Upon completion, cool the reaction to room temperature and quench with water.

o Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with
brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of 4-(2-Methoxyethoxy)-1,3-diaminobenzene

Dissolve the 1-(2-methoxyethoxy)-2,4-dinitrobenzene (1 equivalent) in a suitable solvent
such as ethanol or ethyl acetate.

Add a catalytic amount of palladium on carbon (10% Pd/C).

Subject the mixture to hydrogenation using a hydrogen balloon or a Parr hydrogenator at a
suitable pressure (e.g., 50 psi) until the starting material is consumed (monitored by TLC).

Alternatively, reduction can be achieved using a metal in acidic media, such as iron powder
in the presence of hydrochloric acid or ammonium chloride.

Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with the
solvent.

Concentrate the filtrate under reduced pressure to obtain the crude diamine, which can be
used in the next step without further purification.

Step 3: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

Dissolve the crude 4-(2-methoxyethoxy)-1,3-diaminobenzene (1 equivalent) in a suitable
solvent like dichloromethane (DCM) or acetic acid.

Cool the solution to 0 °C.

Add acetic anhydride (1 to 1.1 equivalents) dropwise while maintaining the temperature at 0
°C. The selective acylation of the more nucleophilic para-amino group is generally favored
under these conditions.

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).
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e Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

o Extract the product with an organic solvent, wash the organic layer with water and brine, dry
over anhydrous sodium sulfate, and concentrate under reduced pressure.

» Purify the final product by recrystallization or column chromatography to yield N-(3-Amino-4-
(2-methoxyethoxy)phenyl)acetamide.

Molecular Structure and Key Features

The structure of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide contains several key
functional groups that dictate its chemical reactivity and potential applications.

4 N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide
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Click to download full resolution via product page
Key functional groups of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Potential Applications

Given its structure, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a promising
candidate for several applications:

e Dye Intermediate: Similar 3-amino-4-alkoxyacetanilides are widely used as intermediates in
the synthesis of disperse dyes for textiles. The methoxyethoxy group can modulate the color
and fastness properties of the resulting dyes.
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» Pharmaceutical Scaffolding: The substituted aniline moiety is a common scaffold in medicinal
chemistry. The primary amino group provides a handle for further functionalization to build a
diverse library of compounds for screening against various biological targets.

o Material Science: The aromatic structure and potential for hydrogen bonding make it a
candidate for incorporation into polymers or other materials where specific electronic or
physical properties are desired.

Conclusion

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a chemical intermediate with
significant potential, particularly in the synthesis of dyes and novel pharmaceutical agents.
While detailed experimental data is not extensively documented in the public domain, its
synthesis can be reliably predicted based on established chemical principles for analogous
compounds. The provided hypothetical synthesis protocol and structural analysis serve as a
valuable resource for researchers and developers interested in exploring the properties and
applications of this compound. Further experimental investigation is crucial to fully characterize
its physical, chemical, and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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